Cas no 138062-70-1 (Butanoic acid, 2-(ethylamino)-, (±)-)

• Product Name: Butanoic acid, 2-(ethylamino)-, (±)-
• CAS No: 138062-70-1
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 3718757
• PubChem ID: 15677247
• Update Time: 2025-05-21

Butanoic acid, 2-(ethylamino)-, (±)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(ethylamino)-, (±)-
• Butanoic acid, 2-(ethylamino)-
• DTXSID00875634
• 17199-14-3
• CS-0296330
• SCHEMBL3367018
• 138062-70-1
• EN300-722398
• 2-(ethylamino)butanoic acid

• Inchi： 1S/C6H13NO2/c1-3-5(6(8)9)7-4-2/h5,7H,3-4H2,1-2H3,(H,8,9)
• InChI Key： PRXQQZUWYABUCX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(NCC)CC

Computed Properties

• Exact Mass: 131.094628657Da
• Monoisotopic Mass: 131.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 49.3Ų

Additional information on Butanoic acid, 2-(ethylamino)-, (±)-

Butanoic Acid, 2-(Ethylamino)-, (±)-: A Comprehensive Overview

Butanoic acid, 2-(ethylamino)-, (±)- is a chemical compound with the CAS registry number 138062-70-1. This compound belongs to the class of amino acids and is characterized by its unique structure, which includes a butanoic acid backbone and an ethylamino group attached to the second carbon atom. The "(±)" designation indicates that this compound exists as a racemic mixture, meaning it contains equal amounts of both enantiomers.

The molecular formula of butanoic acid, 2-(ethylamino)-, (±)- is C6H14NO2, and its molecular weight is approximately 138.19 g/mol. The compound is sparingly soluble in water but can be dissolved in organic solvents such as ethanol and ethyl acetate. Its physical properties make it suitable for various applications in the chemical and pharmaceutical industries.

Recent studies have highlighted the potential of butanoic acid, 2-(ethylamino)-, (±)- in the field of drug development. Researchers have explored its role as a precursor for synthesizing bioactive compounds with potential therapeutic applications. For instance, this compound has been used as an intermediate in the synthesis of peptide-based drugs and has shown promise in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders.

In addition to its role in drug development, butanoic acid, 2-(ethylamino)-, (±)- has also been investigated for its potential in the food industry. Some studies suggest that this compound could serve as a natural flavor enhancer or a precursor for producing flavor compounds with desirable taste profiles. Its ability to interact with taste receptors makes it a valuable candidate for developing new food additives.

From a synthetic perspective, butanoic acid, 2-(ethylamino)-, (±)- can be synthesized through various methods, including nucleophilic substitution reactions and peptide coupling techniques. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for applications requiring high stereochemical control.

The demand for butanoic acid, 2-(ethylamino)-, (±)- has been growing due to its versatility across multiple industries. Pharmaceutical companies are increasingly exploring its potential as an intermediate in drug synthesis, while food scientists are investigating its role in enhancing flavor profiles. Furthermore, the compound's ability to participate in various chemical reactions makes it a valuable building block in organic synthesis.

In conclusion, butanoic acid, 2-(ethylamino)-, (±)- is a versatile compound with significant potential across multiple fields. Its unique structure and properties make it an attractive candidate for both academic research and industrial applications. As new research continues to uncover its capabilities, this compound is poised to play an even more prominent role in the development of innovative products and therapies.